3-Iodo-N-phenyl-2-pyridinecarboxamide
Description
Synthesis Analysis
The synthetic methods for 3-Iodo-N-phenyl-2-pyridinecarboxamide are documented in the literature. Researchers have explored various routes, including iodination of N-phenyl-2-pyridinecarboxamide using iodine sources such as iodine monochloride (ICl) or iodine pentoxide (I₂O₅) . These reactions typically occur under specific conditions, such as refluxing in appropriate solvents, and yield the desired product .
Molecular Structure Analysis
The molecular structure of 3-Iodo-N-phenyl-2-pyridinecarboxamide consists of a pyridine ring fused to a phenyl ring , with an iodine atom attached to the pyridine nitrogen. The carboxamide group is also present, contributing to the overall stability and reactivity of the compound .
Chemical Reactions Analysis
3-Iodo-N-phenyl-2-pyridinecarboxamide can participate in various chemical reactions, including substitution , reduction , and coupling reactions . Its reactivity is influenced by the presence of the iodine substituent and the amide functional group. Researchers have investigated its behavior in diverse reaction conditions .
Physical And Chemical Properties Analysis
Scientific Research Applications
Catalysis Ligand in High-Pressure Reactions
This compound is used as a ligand in catalysis, particularly in high-pressure reactions. The ligand effect on the activity and stability of complexes, such as those anchoring Cp*Ir complex, is a significant area of research .
Neuroscience Modulation of mGlu4
In neuroscience, 3-Iodo-N-phenylpicolinamide derivatives are explored as positive allosteric modulators of mGlu4, which is promising for treating brain disorders like Parkinson’s disease .
properties
IUPAC Name |
3-iodo-N-phenylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9IN2O/c13-10-7-4-8-14-11(10)12(16)15-9-5-2-1-3-6-9/h1-8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZJRPHHTMVPHBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C=CC=N2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10443868 |
Source
|
| Record name | 3-Iodo-N-phenyl-2-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodo-N-phenyl-2-pyridinecarboxamide | |
CAS RN |
57841-90-4 |
Source
|
| Record name | 3-Iodo-N-phenyl-2-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile](/img/structure/B1313192.png)
![7-Chloropyrrolo[1,2-a]quinoxalin-4(5H)-one](/img/structure/B1313193.png)
![Tert-butyl 5-{[(benzyloxy)carbonyl]amino}pentanoate](/img/structure/B1313219.png)